Cas no 80345-36-4 (9-Thiabicyclo[3.3.1]nonane,2,6-dibromo-, 9,9-dioxide, (endo,endo)- (9CI))

• Product Name: 9-Thiabicyclo[3.3.1]nonane,2,6-dibromo-, 9,9-dioxide, (endo,endo)- (9CI)
• CAS No: 80345-36-4
• MF: C₈H₁₂Br₂O₂S
• MW: 332.052680015564
• CID: 730925
• PubChem ID: 433391
• Update Time: 2025-04-19

9-Thiabicyclo[3.3.1]nonane,2,6-dibromo-, 9,9-dioxide, (endo,endo)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 9-Thiabicyclo[3.3.1]nonane,2,6-dibromo-, 9,9-dioxide, (endo,endo)- (9CI)
• 2,6-dibromo-9λ⁶-thiabicyclo[3.3.1]nonane 9,9-dioxide
• NSC-329014
• NSC329014
• 80345-36-4
• DTXSID00330894

• Inchi： 1S/C8H12Br2O2S/c9-5-1-3-7-6(10)2-4-8(5)13(7,11)12/h5-8H,1-4H2
• InChI Key： RZDTXAKCTKLMRB-UHFFFAOYSA-N
• SMILES： BrC1CCC2C(CCC1S2(=O)=O)Br

Computed Properties

• Exact Mass: 331.89043g/mol
• Monoisotopic Mass: 329.89248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 42.5Ų